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Compound of Interest

Compound Name: 5-(Benzyloxy)nicotinic acid

CAS No.: 263270-34-4

Cat. No.: B3050489

Get Quote

Executive Summary: Immediate Action Directives
For the researcher requiring immediate guidance, this section outlines the non-negotiable "Do's

and Don'ts" for handling 5-(Benzyloxy)nicotinic acid waste.
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Category Directive

Primary Disposal Method High-Temperature Incineration. Do not landfill.

Drain Disposal
STRICTLY PROHIBITED. Do not flush down

laboratory sinks, regardless of dilution.[1]

Waste Stream

Segregate as Solid Organic Waste (if powder) or

Non-Halogenated Organic Solvent Waste (if

dissolved in DMSO/Methanol).

Compatibility
INCOMPATIBLE with strong oxidizers (e.g.,

Nitric Acid, Perchlorates) and Strong Bases.[1]

RCRA Status

Not P- or U-listed. Classify as Non-Regulated

Chemical Waste unless mixed with listed

solvents, but treat as Hazardous for internal

safety.[1]

Chemical Identity & Hazard Profile[2][3][4][5][6][7]
Understanding the physicochemical properties is the foundation of a safe disposal plan. The

lipophilic benzyloxy group attached to the pyridine ring increases this compound's persistence

compared to simple nicotinic acid.

Physicochemical Properties Table[2]
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Property Data Relevance to Disposal

Chemical Name 5-(Benzyloxy)nicotinic acid Identifier for manifests.

CAS Number 263270-34-4 Required for waste labeling.

Molecular Formula C₁₃H₁₁NO₃

Nitrogen content requires

incineration with scrubber

(NOx control).

Physical State
Solid (White to off-white

powder)

Dust generation hazard during

transfer.

Acidity (pKa) ~3.5 - 4.8 (COOH group)
Can react exothermically with

bases.

Solubility
Low in water; Soluble in

DMSO, MeOH

dictates liquid waste

segregation.[1]

GHS Hazard Classification[3][6][8][9]
Signal Word: Warning

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[5][6][2][7][3][8][4]

H335: May cause respiratory irritation.[3]

Regulatory Classification (RCRA Logic)
As a Senior Application Scientist, I must clarify the regulatory status. Many researchers assume

all lab chemicals are "Hazardous Waste" by law, but the distinction matters for your facility's

generator status.[1]

Listed Waste Check: 5-(Benzyloxy)nicotinic acid is not found on the EPA's P-list (Acutely

Hazardous) or U-list (Toxic).

Characteristic Waste Check:
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Ignitability (D001): No (Solid).

Corrosivity (D002): Only if in aqueous solution with pH

2.

Reactivity (D003): Stable.[5][3]

Toxicity (D004-D043): Does not contain heavy metals or specific regulated organics like

pyridine (pure) above regulatory levels.

Conclusion: While technically "Non-Regulated" by RCRA in its pure solid form, Best Laboratory

Practice (BLP) mandates managing it as Hazardous Chemical Waste due to its

pharmacological activity and potential for environmental toxicity.

Disposal Workflows
The following diagrams and protocols detail the operational steps for disposal.

Disposal Decision Tree (Visualization)
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Waste Generation:
5-(Benzyloxy)nicotinic acid

Physical State?

Solid / Powder Liquid Solution

Is it Pure Compound?

Yes No

Contaminated Debris
(Gloves, Weigh Boats)

Double Bag (Clear Poly)
Label: 'Solid Organic Waste'

Transfer to EHS / 
High-Temp Incineration

Collect in Wide-Mouth Jar
Label: 'Solid Chemical Waste'

Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(DMSO, Methanol, Ethanol) Aqueous Buffer

Container: Halogenated Waste
Code: F002 (likely)

Container: Non-Halogenated Waste
Code: F003/F005

Do NOT Drain Dispose.
Collect as 'Aqueous Chemical Waste'

Click to download full resolution via product page

Figure 1: Decision logic for segregating 5-(Benzyloxy)nicotinic acid waste streams based on

physical state and solvent matrix.
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Detailed Protocols
Protocol A: Solid Waste (Pure Compound)

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.

Avoid narrow-neck bottles to prevent dust generation during transfer.

Transfer:

Wear Nitrile gloves, safety glasses, and a lab coat.[1]

If handling >10g, use a powder hood or local exhaust ventilation.[1]

Transfer the solid gently to avoiding lofting dust.[9]

Labeling:

Chemical Name: "5-(Benzyloxy)nicotinic acid" (Do not use abbreviations like "5-BNA").

Hazards: Check "Irritant".[3][10]

Protocol B: Liquid Waste (Stock Solutions)
Researchers often dissolve this compound in DMSO or Methanol for biological assays.

Segregation:

DMSO/Methanol/Ethanol solutions: Dispose of in the Non-Halogenated Organic waste

stream.

DCM/Chloroform solutions: Dispose of in the Halogenated Organic waste stream.

Compatibility Check: Ensure the waste container does NOT contain strong oxidizers (e.g.,

Nitric Acid waste). The pyridine ring is stable, but organic acids can react violently with

oxidizing acids.[1]

Safety & Compatibility (The "Why")
Trust in a safety protocol comes from understanding the causality of the hazards.
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Chemical Incompatibility Matrix
Chemical Class Compatibility Mechanism of Hazard

Strong Oxidizers (Nitric Acid,

Peroxides)
INCOMPATIBLE

Potential for violent oxidation

of the benzyloxy group;

fire/explosion risk.

Strong Bases (NaOH, KOH) Caution

Exothermic acid-base

neutralization.[1] While not

explosive, rapid mixing can

cause boiling/splashing.[1]

Reducing Agents Generally Compatible

No immediate violent reaction

expected under ambient

conditions.

Emergency Response (Spills)
Isolation: Mark the area. If dust is airborne, evacuate the lab for 15 minutes to allow settling.

[1]

PPE: Double nitrile gloves, N95 respirator (if powder is loose), goggles.[1]

Cleanup:

Solid: Do not dry sweep. Cover with wet paper towels (dampened with water) to suppress

dust, then scoop into a waste bag.[1]

Liquid: Absorb with vermiculite or chem-pads.

Decontamination: Wipe surface with 10% ethanol followed by soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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